Cas no 2171877-76-0 (2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride
• CAS No: 2171877-76-0
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 6412075
• PubChem ID: 165870763
• Update Time: 2025-05-25

2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride
• EN300-1611841
• 2171877-76-0

• Inchi： 1S/C8H7F3O2S/c1-5-3-2-4-6(8(9)10)7(5)14(11,12)13/h2-4,8H,1H3
• InChI Key： XBRBMCKKLXRGAV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CC=1C(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride

Introduction to 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride (CAS No. 2171877-76-0)

2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride, identified by the CAS number 2171877-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both a difluoromethyl group and a methyl substituent on the benzene ring imparts unique chemical properties, making it a valuable intermediate in the development of novel molecules.

The difluoromethyl group is particularly noteworthy due to its ability to influence the electronic and steric environment of adjacent functional groups. In medicinal chemistry, such groups are often incorporated into drug candidates to enhance metabolic stability, improve binding affinity, or modulate pharmacokinetic profiles. The methyl substituent, on the other hand, can contribute to the overall lipophilicity and solubility of the molecule, which are critical factors in determining its bioavailability and efficacy.

Recent advancements in synthetic methodologies have highlighted the importance of sulfonyl fluorides as key building blocks in drug discovery. The fluorine atoms in these compounds can participate in various chemical reactions, including nucleophilic substitution and metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. For instance, studies have demonstrated that sulfonyl fluorides can be converted into carboxylic acids or esters through hydrolysis, providing a straightforward route to diversify the chemical space of potential drug candidates.

The sulfonyl fluoride moiety itself is a powerful electrophile, capable of reacting with a wide range of nucleophiles. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. Researchers have leveraged this property to develop novel sulfonylated heterocycles with improved pharmacological properties. For example, derivatives of 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride have been investigated for their potential as kinase inhibitors, given the well-documented role of sulfonyl groups in modulating enzyme activity.

In addition to its synthetic utility, 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride has been explored in the context of material science. The unique electronic properties conferred by the fluorine atoms make this compound a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. The combination of electron-withdrawing and lipophilic substituents can influence charge transport properties, making it an attractive candidate for tuning the performance of these materials.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. The structural features present in 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride align well with known pharmacophores found in successful therapeutics. By modifying its core structure or appending additional functional groups, researchers can generate libraries of compounds for high-throughput screening (HTS) campaigns.

One particularly intriguing application involves the use of 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride in the development of protease inhibitors. Proteases play crucial roles in various biological pathways, and their inhibition is a major strategy in drug design. The sulfonyl fluoride group can be strategically positioned to interact with catalytic residues within the active site of these enzymes, leading to potent inhibition. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against target proteases, warranting further investigation.

The agrochemical sector has also benefited from the reactivity of sulfonyl fluorides. These compounds serve as intermediates in the synthesis of herbicides and fungicides, where their ability to undergo selective transformations allows for the creation of molecules with enhanced efficacy and environmental compatibility. The incorporation of a difluoromethyl group into agrochemicals has been shown to improve their resistance to degradation, thereby extending their useful lifespan in field applications.

From a synthetic chemistry perspective, 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride offers a rich palette for functionalization. Advanced techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have enabled chemists to attach diverse moieties to its core structure. This flexibility has allowed for the rapid generation of novel scaffolds with tailored properties for biological evaluation.

The increasing availability of computational tools has further accelerated the design and optimization process for compounds like 2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride. Molecular modeling studies can predict how modifications to its structure will affect its biological activity, allowing researchers to make informed decisions about which analogs to synthesize next. This interdisciplinary approach combines experimental chemistry with computational biology, leading to more efficient drug discovery campaigns.

In conclusion,2-(difluoromethyl)-6-methylbenzene-1-sulfonyl fluoride (CAS No. 2171877-76-0) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new pharmaceuticals and materials. As research continues to uncover new applications for this compound,its importance is likely to grow, driving innovation in both academic and industrial settings.